Triammonium pentachlorozincate(3-)
Overview
Description
Triammonium pentachlorozincate(3-) is a chemical compound with the molecular formula H₁₂Cl₅N₃Zn. It is known for its unique structure, which includes a zinc ion coordinated with five chloride ions and three ammonium ions. This compound is often used in various industrial and scientific applications due to its distinct chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
Triammonium pentachlorozincate(3-) can be synthesized through a reaction between zinc chloride and ammonium chloride in an aqueous solution. The reaction typically involves dissolving zinc chloride in water and then adding ammonium chloride to the solution. The mixture is then heated to facilitate the reaction, resulting in the formation of triammonium pentachlorozincate(3-).
Industrial Production Methods
In industrial settings, the production of triammonium pentachlorozincate(3-) follows a similar process but on a larger scale. The reactants are mixed in large reactors, and the reaction conditions are carefully controlled to ensure high yield and purity of the product. The resulting compound is then purified through crystallization and drying processes.
Chemical Reactions Analysis
Types of Reactions
Triammonium pentachlorozincate(3-) undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different zinc and chloride-containing products.
Reduction: It can also undergo reduction reactions, especially in the presence of reducing agents.
Substitution: The chloride ions in the compound can be substituted with other anions in certain reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.
Substitution: Various anions like sulfate or nitrate can be introduced to replace chloride ions under controlled conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce zinc oxide and chlorine gas, while reduction could yield elemental zinc and ammonium chloride.
Scientific Research Applications
Triammonium pentachlorozincate(3-) has several applications in scientific research:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: The compound is studied for its potential biological effects and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the field of antimicrobial agents.
Mechanism of Action
The mechanism of action of triammonium pentachlorozincate(3-) involves its interaction with other chemical species. The zinc ion plays a crucial role in catalyzing reactions, while the chloride ions can participate in various chemical processes. The ammonium ions help stabilize the compound’s structure and enhance its solubility in water.
Comparison with Similar Compounds
Similar Compounds
Diammonium tetrachlorozincate(2-): This compound has a similar structure but contains only two ammonium ions and four chloride ions.
Ammonium zinc chloride:
Uniqueness
Triammonium pentachlorozincate(3-) is unique due to its specific coordination of zinc with five chloride ions and three ammonium ions. This distinct structure imparts unique chemical properties, making it valuable for specific industrial and research applications .
Properties
IUPAC Name |
triazanium;zinc;pentachloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/5ClH.3H3N.Zn/h5*1H;3*1H3;/q;;;;;;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYBCULKOHOEVED-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].[NH4+].[NH4+].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Zn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl5H12N3Zn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Zincate(3-), pentachloro-, ammonium (1:3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
14639-98-6 |
Source
|
| Record name | Zincate(3-), pentachloro-, ammonium (1:3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Triammonium pentachlorozincate(3-) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.156 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | AMMONIUM PENTACHLOROZINCATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3ILV18PW3Y | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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